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Compound of Interest

Compound Name: 7-(Trifluoromethyl)-4-quinolinol

Cat. No.: B1202929

An In-depth Technical Guide to 7-
(Trifluoromethyl)-4-quinolinol

This technical guide provides a comprehensive overview of 7-(Trifluoromethyl)-4-quinolinol,
a pivotal heterocyclic compound in modern chemical synthesis. It is intended for researchers,
scientists, and professionals in drug development and agrochemical industries who utilize
complex organic building blocks. This document outlines the compound's chemical identity,
physicochemical properties, a relevant synthetic protocol, and its significant applications.

Chemical Identity and Structure

7-(Trifluoromethyl)-4-quinolinol is a substituted quinoline derivative. The presence of a
trifluoromethyl group at the 7-position significantly influences its electronic properties,
lipophilicity, and metabolic stability, making it a valuable precursor in the synthesis of bioactive
molecules.[1][2] The compound exists in tautomeric equilibrium with its keto form, 7-
(trifluoromethyl)-1H-quinolin-4-one.[3][4]

IUPAC Name: 7-(trifluoromethyl)quinolin-4-ol
CAS Number: 322-97-4[3][4]
Molecular Formula: C1oHeF3NOJ[3][4]

Molecular Weight: 213.16 g/mol [3][4]
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Below is a diagram representing the chemical structure of 7-(Trifluoromethyl)-4-quinolinol.

Caption: Chemical structure of 7-(Trifluoromethyl)-4-quinolinol.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 7-(Trifluoromethyl)-4-
quinolinol. These properties are crucial for its handling, reaction optimization, and application
in various synthetic contexts.

Property Value Source
Appearance Light greyish to beige powder [31[5]
Melting Point 266-269 °C (lit.) [31[5]
Boiling Point 311.9 + 37.0 °C (Predicted) [3][4]
Density 1.3581 (estimate) [3]

pKa 3.79 £ 0.40 (Predicted) [3114]
Storage Temperature 2-8°C [31[4]

Experimental Protocols

While a specific protocol for the direct synthesis of 7-(Trifluoromethyl)-4-quinolinol was not
detailed in the immediate search results, a highly relevant procedure for a closely related
derivative, 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylic acid, is provided below. This
illustrates a common synthetic approach within this class of compounds.

Synthesis of 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylic acid from ethyl 4-hydroxy-7-
(trifluoromethyl)quinoline-3-carboxylate[3]

» Reaction Setup:

o Dissolve ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate (5 g) and potassium
hydroxide (3 equivalents) in a 60 ml solvent mixture of water and ethylene glycol (1:1) in a
sealed XP-500 Plus container.
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¢ Microwave lrradiation:

o Heat the reaction mixture using a MARS 5 microwave system at 200°C and a pressure of
220-240 psi for 30 minutes.

e Work-up and Isolation:
o After the reaction is complete, cool the mixture to room temperature.
o Pour the cooled mixture into 100 ml of water.
o Acidify the solution to a pH of approximately 6 with 2N hydrochloric acid.
o Saturate the acidified solution with sodium chloride.
o Extract the product with tetrahydrofuran (3 x 200 ml).
o Combine the organic layers, wash with brine, and concentrate to yield the final product.

This general procedure can be adapted for the synthesis of related quinolinol derivatives and
highlights the use of microwave-assisted synthesis for efficient reaction times.

Applications in Research and Development

7-(Trifluoromethyl)-4-quinolinol is a critical intermediate in the synthesis of a variety of
functional molecules, particularly in the pharmaceutical and agrochemical sectors.[1]

o Pharmaceutical Synthesis: The quinoline core is a well-established scaffold in medicinal
chemistry, known for its presence in compounds with antimicrobial, antimalarial, and
anticancer activities.[1] The trifluoromethyl group often enhances the efficacy and
pharmacokinetic profile of drug candidates by increasing metabolic stability and cell
membrane permeability.[1] This intermediate is used to construct more complex quinoline-
based drugs targeting specific biological pathways.[1][6]

o Agrochemical Development: In the agrochemical industry, this compound serves as a
precursor for the synthesis of novel pesticides, herbicides, and fungicides.[1] The stability
and targeted activity that can be engineered from this scaffold are essential for developing
effective crop protection solutions.[1]
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The logical workflow for the utilization of 7-(Trifluoromethyl)-4-quinolinol in synthetic
chemistry is depicted in the following diagram.
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Caption: Synthetic utility workflow of 7-(Trifluoromethyl)-4-quinolinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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